![molecular formula C7H6N2O5<br>CH3C6H2OH(NO2)2<br>C7H6N2O5 B074238 Dinitro-o-cresol CAS No. 1335-85-9](/img/structure/B74238.png)
Dinitro-o-cresol
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Overview
Description
Dinitro-o-cresol (DNOC) is a synthetic organic compound that is widely used in various industries, including agriculture, forestry, and manufacturing. It is a yellow crystalline solid that is soluble in organic solvents and slightly soluble in water. DNOC is known for its herbicidal and insecticidal properties and has been used as a pesticide for many years. However, due to its toxic nature, DNOC is now banned in many countries.
Mechanism of Action
The mechanism of action of Dinitro-o-cresol involves the inhibition of cellular respiration in plants and insects. This compound disrupts the electron transport chain, which leads to a decrease in ATP production and ultimately cell death. This compound also inhibits the activity of certain enzymes, including succinate dehydrogenase and cytochrome oxidase.
Biochemical and Physiological Effects:
This compound is toxic to both plants and animals. In plants, this compound causes chlorosis, necrosis, and stunting of growth. In animals, this compound can cause skin irritation, respiratory distress, and gastrointestinal problems. This compound is also known to be mutagenic and carcinogenic.
Advantages and Limitations for Lab Experiments
Dinitro-o-cresol has been used in various laboratory experiments to study its effects on cellular respiration and enzyme activity. It is a potent inhibitor of succinate dehydrogenase and cytochrome oxidase, making it a useful tool for studying these enzymes. However, due to its toxic nature, this compound must be handled with care in the laboratory.
Future Directions
There is a growing interest in the use of natural products as alternatives to synthetic pesticides. Future research could focus on the development of natural products with herbicidal and insecticidal properties. Additionally, further studies could be conducted to investigate the potential use of Dinitro-o-cresol as a fungicide. Finally, more research is needed to understand the long-term effects of this compound on the environment and human health.
Synthesis Methods
Dinitro-o-cresol is synthesized by the nitration of o-cresol with a mixture of nitric and sulfuric acid. The reaction produces a mixture of isomers, including the 2,4- and 2,6-dinitro-o-cresol. The mixture is then separated by fractional distillation, and the desired isomer is obtained.
Scientific Research Applications
Dinitro-o-cresol has been extensively studied for its herbicidal and insecticidal properties. It has been used to control weeds, insects, and pests in various crops, including cotton, tobacco, and vegetables. This compound has also been studied for its potential use as a fungicide.
properties
CAS RN |
1335-85-9 |
---|---|
Molecular Formula |
C7H6N2O5 CH3C6H2OH(NO2)2 C7H6N2O5 |
Molecular Weight |
198.13 g/mol |
IUPAC Name |
2-methyl-3,4-dinitrophenol |
InChI |
InChI=1S/C7H6N2O5/c1-4-6(10)3-2-5(8(11)12)7(4)9(13)14/h2-3,10H,1H3 |
InChI Key |
IUOFDOCUNLJHFO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O |
Canonical SMILES |
CC1=C(C=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O |
boiling_point |
312 °C |
density |
1.58 g/cm³ |
melting_point |
87.5 °C |
Other CAS RN |
1335-85-9 534-52-1 |
physical_description |
ODOURLESS YELLOW CRYSTALS. |
solubility |
Solubility in water, g/100ml at 20 °C: 0.694 |
synonyms |
Dinitro-2-methylphenol |
vapor_density |
Relative vapor density (air = 1): 6.8 |
vapor_pressure |
Vapor pressure, Pa at 25 °C: 0.016 |
Origin of Product |
United States |
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